Cas no 1260807-49-5 (Tert-butyl 3-bromopicolinate)

• Product Name: Tert-butyl 3-bromopicolinate
• CAS No: 1260807-49-5
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD09264589
• CID: 3042582
• PubChem ID: 91756351
• Update Time: 2025-10-31

Tert-butyl 3-bromopicolinate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-bromopicolinate
• tert-butyl 3-bromopyridine-2-carboxylate
• 2-Pyridinecarboxylic acid, 3-bromo-, 1,1-dimethylethyl ester
• C72065
• DB-433140
• TERT-BUTYL3-BROMOPICOLINATE
• AKOS027347794
• DS-12537
• 1260807-49-5
• SCHEMBL21358025
• MFCD09264589
• SY287743
• Tert-butyl 3-bromopicolinate

• MDL： MFCD09264589
• Inchi： 1S/C10H12BrNO2/c1-10(2,3)14-9(13)8-7(11)5-4-6-12-8/h4-6H,1-3H3
• InChI Key： BQXZWVWSJGWASF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Tert-butyl 3-bromopicolinate

Comprehensive Overview of Tert-butyl 3-bromopicolinate (CAS No. 1260807-49-5): Properties, Applications, and Industry Insights

Tert-butyl 3-bromopicolinate (CAS No. 1260807-49-5) is a specialized organic compound widely recognized for its role as a versatile intermediate in pharmaceutical and agrochemical synthesis. This brominated picolinate derivative features a tert-butyl ester group, which enhances its stability and reactivity in cross-coupling reactions, making it a valuable building block for drug discovery and material science. Its molecular structure, combining a pyridine ring with a bromine substituent, allows for selective functionalization, aligning with modern trends in green chemistry and sustainable synthesis.

In recent years, the demand for high-purity intermediates like Tert-butyl 3-bromopicolinate has surged, driven by advancements in precision medicine and catalysis research. Researchers frequently search for "CAS 1260807-49-5 solubility" or "Tert-butyl 3-bromopicolinate synthesis protocol," reflecting its technical relevance. The compound’s compatibility with Pd-catalyzed reactions, such as Suzuki-Miyaura couplings, positions it as a critical component in developing biologically active molecules, including kinase inhibitors and antimicrobial agents.

From an industrial perspective, Tert-butyl 3-bromopicolinate is often discussed alongside cost-effective scaling methods and regulatory compliance. Manufacturers emphasize low-temperature storage and moisture-sensitive handling to maintain its integrity. Analytical techniques like HPLC purity testing and NMR characterization are essential for quality control, addressing common queries such as "how to verify CAS 1260807-49-5 purity."

The compound’s applications extend to electronic materials, where its bromine moiety facilitates polymer functionalization for OLEDs and conductive films. This aligns with the growing interest in "organic electronics intermediates" and "halogenated heterocycles" in academic literature. Environmental considerations also drive innovation, with studies exploring solvent-free reactions to minimize waste during its utilization.

In summary, Tert-butyl 3-bromopicolinate (CAS No. 1260807-49-5) exemplifies the intersection of synthetic efficiency and multidisciplinary utility. Its adaptability to high-throughput screening and catalytic transformations ensures its prominence in both industrial and research settings, while its physicochemical properties continue to inspire novel methodologies in molecular design.